(Z)-2-(4-(3,4-dimethoxyphenyl)-2-((4-ethoxyphenyl)imino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2-(4-ethoxyphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C21H24N2O4S/c1-4-27-17-8-6-16(7-9-17)22-21-23(11-12-24)18(14-28-21)15-5-10-19(25-2)20(13-15)26-3/h5-10,13-14,24H,4,11-12H2,1-3H3
• InChI Key: RFWWBJFUIVURBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=C(C=C3)OC)OC)CCO
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• CAS No.: 915186-67-3

Description

(Z)-2-(4-(3,4-dimethoxyphenyl)-2-((4-ethoxyphenyl)imino)thiazol-3(2H)-yl)ethanol is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

The reaction between certain aldehydes and hydrazinobenzothiazole, leading to compounds structurally related to "(Z)-2-(4-(3,4-dimethoxyphenyl)-2-((4-ethoxyphenyl)imino)thiazol-3(2H)-yl)ethanol", has been explored for encapsulation in zeolite Y, forming an efficient reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This encapsulation improves stability, recycling ability, and operational flexibility, making it a better catalyst for industrial applications (Ghorbanloo & Maleki Alamooti, 2017).

Material Science

In the field of material science, imidazole-based compounds with structural similarities have been synthesized and characterized, showing potential for donor–acceptor capacities in various frameworks. Such compounds are promising for advanced material applications, including electronic and optical materials (Eseola et al., 2012).

Pharmacological Research

Compounds structurally similar to "this compound" have been explored for their potential as angiotensin II receptor antagonists. These compounds show promise in antihypertensive and cardiotropic drug development, with specific derivatives recommended for in vivo pharmacological studies based on their high affinity for protein biotargets (Drapak et al., 2019).

Green Chemistry

Research into the synthesis of functionalized thiazol-2(3H)-imines via a three-component tandem reaction in ionic liquid media highlights the importance of green chemistry in synthesizing complex molecules. This method provides an efficient, environmentally friendly approach to synthesizing similar compounds, with ionic liquids offering a recyclable green solvent option (Shahvelayati et al., 2017).